Cas no 4345-78-2 (N-[4-(diethylamino)phenyl]-3,4,5-trimethoxybenzamide)

N-[4-(diethylamino)phenyl]-3,4,5-trimethoxybenzamide structure
4345-78-2 structure
Product name:N-[4-(diethylamino)phenyl]-3,4,5-trimethoxybenzamide
CAS No:4345-78-2
MF:C20H27ClN2O4
MW:394.89200
CID:928963
PubChem ID:202416

N-[4-(diethylamino)phenyl]-3,4,5-trimethoxybenzamide Chemical and Physical Properties

Names and Identifiers

    • N-[4-(diethylamino)phenyl]-3,4,5-trimethoxybenzamide
    • 10328-62-8
    • N-(4-DIETHYLAMINOPHENYL)-3,4,5-TRIMETHOXY-BENZAMIDE
    • BRN 2902550
    • AN-652/11668420
    • 4345-78-2
    • Benzanilide, 4'-(diethylamino)-3,4,5-trimethoxy-
    • Benzanilide, 4//'-(diethylamino)-3,4,5-trimethoxy-
    • N'-(4'-Diethylaminophenyl)-3,4,5-trimethoxybenzamide
    • Oprea1_601682
    • DTXSID00145743
    • DS-001894
    • AKOS002983604
    • Inchi: InChI=1S/C20H26N2O4/c1-6-22(7-2)16-10-8-15(9-11-16)21-20(23)14-12-17(24-3)19(26-5)18(13-14)25-4/h8-13H,6-7H2,1-5H3,(H,21,23)
    • InChI Key: AFOSAWIRQANDEO-UHFFFAOYSA-N
    • SMILES: CCN(CC)C1=CC=C(C=C1)NC(=O)C2=CC(=C(C(=C2)OC)OC)OC

Computed Properties

  • Exact Mass: 394.16600
  • Monoisotopic Mass: 358.18925731g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 8
  • Complexity: 408
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 60Ų
  • XLogP3: 3.5

Experimental Properties

  • PSA: 60.03000
  • LogP: 4.68590

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